L-Allysine
L-Allysine
L-allysine is an optically active form of allysine having L-configuration. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. It is an allysine, a non-proteinogenic L-alpha-amino acid and an aminoadipate semialdehyde. It is a tautomer of a L-allysine zwitterion.
2-Amino-6-oxo-hexanoic acid, also known as allysine or L-2-aminoadipate 6-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. 2-Amino-6-oxo-hexanoic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-amino-6-oxo-hexanoic acid is primarily located in the mitochondria and cytoplasm. 2-Amino-6-oxo-hexanoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-amino-6-oxo-hexanoic acid can be found in a number of food items such as malus (crab apple), chinese cinnamon, common walnut, and allium (onion). This makes 2-amino-6-oxo-hexanoic acid a potential biomarker for the consumption of these food products.
2-Amino-6-oxo-hexanoic acid, also known as allysine or L-2-aminoadipate 6-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. 2-Amino-6-oxo-hexanoic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-amino-6-oxo-hexanoic acid is primarily located in the mitochondria and cytoplasm. 2-Amino-6-oxo-hexanoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-amino-6-oxo-hexanoic acid can be found in a number of food items such as malus (crab apple), chinese cinnamon, common walnut, and allium (onion). This makes 2-amino-6-oxo-hexanoic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
6665-12-9
VCID:
VC0042369
InChI:
InChI=1S/C6H11NO3/c7-5(6(9)10)3-1-2-4-8/h4-5H,1-3,7H2,(H,9,10)/t5-/m0/s1
SMILES:
C(CC=O)CC(C(=O)O)N
Molecular Formula:
C6H11NO3
Molecular Weight:
145.16 g/mol
L-Allysine
CAS No.: 6665-12-9
Reference Standards
VCID: VC0042369
Molecular Formula: C6H11NO3
Molecular Weight: 145.16 g/mol
| CAS No. | 6665-12-9 |
|---|---|
| Product Name | L-Allysine |
| Molecular Formula | C6H11NO3 |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | (2S)-2-amino-6-oxohexanoic acid |
| Standard InChI | InChI=1S/C6H11NO3/c7-5(6(9)10)3-1-2-4-8/h4-5H,1-3,7H2,(H,9,10)/t5-/m0/s1 |
| Standard InChIKey | GFXYTQPNNXGICT-YFKPBYRVSA-N |
| Isomeric SMILES | C(CC=O)C[C@@H](C(=O)O)N |
| SMILES | C(CC=O)CC(C(=O)O)N |
| Canonical SMILES | C(CC=O)CC(C(=O)O)N |
| Physical Description | Solid |
| Description | L-allysine is an optically active form of allysine having L-configuration. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. It is an allysine, a non-proteinogenic L-alpha-amino acid and an aminoadipate semialdehyde. It is a tautomer of a L-allysine zwitterion. 2-Amino-6-oxo-hexanoic acid, also known as allysine or L-2-aminoadipate 6-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. 2-Amino-6-oxo-hexanoic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-amino-6-oxo-hexanoic acid is primarily located in the mitochondria and cytoplasm. 2-Amino-6-oxo-hexanoic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-amino-6-oxo-hexanoic acid can be found in a number of food items such as malus (crab apple), chinese cinnamon, common walnut, and allium (onion). This makes 2-amino-6-oxo-hexanoic acid a potential biomarker for the consumption of these food products. |
| Synonyms | 2-aminoadipate semialdehyde 2-aminoadipic semialdehyde allysine alpha-AASA alpha-aminoadipate semialdehyde |
| PubChem Compound | 160603 |
| Last Modified | Nov 11 2021 |
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